Cas no 83817-43-0 (2-(2-bromophenyl)-5-phenyl-1,3,4-oxadiazole)

• Product Name: 2-(2-bromophenyl)-5-phenyl-1,3,4-oxadiazole
• CAS No: 83817-43-0
• MF: C₁₄H₉BrN₂O
• MW: 301.138062238693
• CID: 989057
• PubChem ID: 96791
• Update Time: 2025-04-20

2-(2-bromophenyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromophenyl)-5-phenyl-1,3,4-oxadiazole
• EINECS 280-945-5
• UNII-NW6JLJ952S
• NS00038309
• LXTOVESBFFREMZ-UHFFFAOYSA-N
• DTXSID90232696
• AKOS003577336
• SCHEMBL1840903
• 1,3,4-Oxadiazole, 2-(2-bromophenyl)-5-phenyl-
• NSC 89571
• NW6JLJ952S
• NSC89571
• 2-(2-Bromo-phenyl)-5-phenyl-[1,3,4]oxadiazole
• NSC-89571
• 83817-43-0

• Inchi： 1S/C14H9BrN2O/c15-12-9-5-4-8-11(12)14-17-16-13(18-14)10-6-2-1-3-7-10/h1-9H
• InChI Key： LXTOVESBFFREMZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NN=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 299.99000
• Monoisotopic Mass: 299.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 4.16610